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Compound of Interest

Compound Name:

3-

((Isopropylamino)methyl)benzonitri

le

CAS No.: 90389-99-4

Cat. No.: B1348405

Get Quote

Executive Summary & Compound Identification
3-((Isopropylamino)methyl)benzonitrile is a bifunctional intermediate containing a

benzonitrile core and a secondary benzylamine moiety. Its disposal requires a strict

segregation protocol to manage the dual risks of cyanide generation (from the nitrile) and

caustic exothermic reactions (from the amine).

Immediate Action Directive:

DO NOT mix with acidic waste streams (Risk of HCN evolution).[1][2]

DO NOT flush down the drain.

CLASSIFICATION: Segregate as Toxic & Corrosive Organic Waste.

Chemical Profile
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Property Detail

Systematic Name 3-((Isopropylamino)methyl)benzonitrile

Synonyms
N-Isopropyl-3-cyanobenzylamine; 3-[(propan-2-

ylamino)methyl]benzonitrile

Functional Groups Aromatic Nitrile (-CN), Secondary Amine (-NH-)

Molecular Formula C₁₁H₁₄N₂

Acidity/Basicity Basic (due to secondary amine)

Primary Hazards

Acute Toxicity (Oral/Dermal), Skin

Corrosion/Irritation (Category 1B/2), Target

Organ Toxicity

Hazard Assessment & Segregation Logic
Effective disposal relies on understanding the "Why" behind the protocol. This compound

presents a synergistic hazard profile that dictates specific segregation rules.

The Nitrile Hazard (The Cyanide Potential)
While aromatic nitriles are generally more stable than aliphatic ones, they are precursors to

cyanide. Under strong acidic conditions or metabolic processing, the -CN bond can cleave,

releasing Hydrogen Cyanide (HCN).[3]

Rule: Never dispose of this compound in "General Acid Waste" or "Aqueous Acid"

containers.

The Amine Hazard (The Caustic Trigger)
The isopropylaminomethyl group is a secondary benzylamine, making the compound basic.

Reactivity: Mixing with strong acids or oxidizers (like Peroxides or Nitric Acid) will cause

immediate, violent exothermic reactions.

Rule: Segregate from oxidizers to prevent fire/explosion risks.
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Disposal Decision Matrix

Waste Generation
3-((Isopropylamino)methyl)benzonitrile

Physical State?

Solid / Powder

Liquid / Solution

Segregate Stream:
Basic/Toxic Organic

Is it mixed with
Acids or Oxidizers?

CRITICAL: Neutralize/Quench
separately in fume hood

Yes

No

After pH Check

Containerize:
HDPE or Glass

(Avoid Metal if corrosive)

Labeling:
'Toxic, Corrosive, Organic Nitrile'

Final Disposal:
High-Temp Incineration

Click to download full resolution via product page
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Figure 1: Decision logic for waste stream segregation. Note the critical checkpoint for acidic

contamination.

Step-by-Step Disposal Procedures
Scenario A: Trace Laboratory Waste (Vials, Pipettes,
PPE)
Applicable for: Contaminated gloves, empty vials with residue, syringe filters.

Solid Waste Bagging: Place all solid items into a clear, 6-mil polyethylene bag.

Double Containment: Place the first bag inside a secondary hazardous waste bag

(yellow/orange biohazard or hazmat bags, depending on facility color codes).

Labeling: Tag as "Solid Debris contaminated with Toxic/Corrosive Nitriles."

Storage: Store in a satellite accumulation area (SAA) inside a secondary bin to capture any

potential leachates.

Scenario B: Bulk Liquid or Stock Solution Disposal
Applicable for: Expired stock solutions, reaction mother liquors.[3]

Container Selection: Use HDPE (High-Density Polyethylene) carboys. Glass is acceptable

but poses a breakage risk. Avoid metal containers due to potential amine corrosion.

Solvent Compatibility: Ensure the carrier solvent (if dissolved) is compatible with the waste

stream.

Compatible: Methanol, Ethanol, DCM, Ethyl Acetate.

Incompatible: Acids, Peroxides.

Transfer Protocol:

Work inside a fume hood.[1]

Use a funnel with a splash guard.
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Leave 10% headspace in the container for vapor expansion.

Labeling Requirement:

Chemical Name: 3-((Isopropylamino)methyl)benzonitrile.[3][4]

Hazard Checkboxes: [x] Toxic [x] Corrosive.[5]

Constituents: List the solvent % and the solute %.

Professional Destruction Method (Incineration)[1]
As a researcher, your responsibility ends at the "Pickup" stage, but understanding the

downstream process ensures you pack the waste correctly.

The Method: High-Temperature Incineration with Scrubber Nitriles require complete oxidative

destruction to prevent the release of cyanide gas.[3]

Process: The waste is injected into a rotary kiln incinerator operating at >1000°C.

Chemistry:

[3]

Scrubbing: The exhaust gas is passed through an alkaline scrubber to capture any trace

HCN or NO_x generated during the burn.

Why this matters to you: This is why we never neutralize nitriles with bleach in the lab for

disposal purposes. Bleach + Amines can form chloramines (explosive/toxic), and Bleach +

Nitriles is inefficient. Leave the destruction to the thermal oxidizers.

Emergency Spill Response (Small Scale)
If a spill occurs (<500 mL/g) inside the fume hood:

Evacuate & Ventilate: Ensure the hood sash is lowered. Alert nearby personnel.

PPE Upgrade: Wear double nitrile gloves, lab coat, and safety goggles. If outside the hood, a

respirator (ABEK filter) may be required.
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Containment:

Liquids: Cover with a non-combustible absorbent (Vermiculite or Sand). Do not use paper

towels alone as they increase surface area for evaporation.

Solids: Cover with wet paper towels (to prevent dust) and scoop carefully.

Decontamination:

Wipe the surface with a mild detergent solution.

Optional: A dilute (1-5%) Hydrogen Peroxide wipe can help oxidize trace amines, but

ensure the bulk material is removed first.[3]

Disposal: Collect all absorbent materials as Hazardous Solid Waste (See Scenario A).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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